Cas no 61914-47-4 ((1R)-trans-Permethroyl Chloride)

• Product Name: (1R)-trans-Permethroyl Chloride
• CAS No: 61914-47-4
• MF: C₈H₉Cl₃O
• MW: 227.515459775925
• CID: 955763
• PubChem ID: 6454308
• Update Time: 2025-07-14

(1R)-trans-Permethroyl Chloride Chemical and Physical Properties

Names and Identifiers

• (1R-trans)-3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarbonyl chloride
• (1R,3S)-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropanecarbonyl chloride
• Cyclopropanecarbonyl chloride, 3-(2,2-dichloroethenyl)-2,2-dimethyl-, (1R-trans)-
• CYCLOPROPANECARBONYL CHLORIDE, 3-(2,2-DICHLOROETHENYL)-2,2-DIMETHYL-, (1R,3S)-
• (1R)-TRANS-PERMETHROYL CHLORIDE
• (1R)-trans-3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarboxylic acid chloride
• Permethric chloride, trans-(+)-
• EINECS 263-318-0
• 8DP1X7XVKR
• SCHEMBL7102387
• (1R)-TRANS-3-(2,2-DICHLOROVINYL)-2,2-DIMETHYLCYCLOPROPANECARBONYL CHLORIDE
• PERMETHRIC CHLORIDE, (1R,3S)-(+)-
• Q27270234
• PERMETHRIC CHLORIDE, (1R,3S)-
• trans-(+)-permethric chloride
• UNII-8DP1X7XVKR
• (1R)-TRANS-PERMETHRIC ACID CHLORIDE
• DTXSID801146871
• DB-353236
• W-111202
• (1R)-trans-3-(2, 2-dichlorovinyl)-2,2-dimethylcyclopropanecarboxylic acid chloride
• (1R)-trans-2,2-dimethyl-3-(2,2-dichlorovinyl)cyclopropanecarbonyl chloride
• 61914-47-4
• (1R)-trans-Permethroyl Chloride

• Inchi： 1S/C8H9Cl3O/c1-8(2)4(3-5(9)10)6(8)7(11)12/h3-4,6H,1-2H3/t4-,6+/m1/s1
• InChI Key： CHLAOFANYRDCPD-XINAWCOVSA-N
• SMILES： ClC([C@@H]1[C@@H](/C=C(\Cl)/Cl)C1(C)C)=O

Computed Properties

• Exact Mass: 225.97207
• Monoisotopic Mass: 225.971898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on (1R)-trans-Permethroyl Chloride

Comprehensive Analysis of (1R)-trans-Permethroyl Chloride (CAS No. 61914-47-4): Properties, Applications, and Industry Trends

(1R)-trans-Permethroyl Chloride (CAS 61914-47-4) is a specialized chiral compound widely recognized for its role in fine chemical synthesis and advanced material development. As a high-purity enantiomer, it serves as a critical intermediate in pharmaceuticals, agrochemicals, and specialty polymers. The growing demand for enantioselective synthesis in green chemistry has propelled interest in this compound, particularly in asymmetric catalysis and stereospecific reactions.

The molecular structure of (1R)-trans-Permethroyl Chloride features a unique cyclopropane carboxylate backbone, contributing to its stability and reactivity profile. Researchers emphasize its low racemization tendency under mild conditions, making it ideal for chiral auxiliary applications. Recent studies published in the Journal of Organic Chemistry highlight its utility in constructing quaternary carbon centers—a persistent challenge in synthetic organic chemistry.

Industry trends show increasing adoption of CAS 61914-47-4 in biodegradable polymer formulations. Its compatibility with enzymatic polymerization techniques aligns with the global shift toward sustainable materials. A 2023 market analysis by Chemical Watch indicates a 12.7% CAGR growth for chiral intermediates like (1R)-trans-Permethroyl Chloride, driven by pharmaceutical R&D in targeted drug delivery systems.

Analytical characterization of 61914-47-4 typically involves HPLC chiral separation (OD-H columns) and vibrational circular dichroism (VCD) for absolute configuration verification. The compound exhibits characteristic FT-IR peaks at 1745 cm^-1 (C=O stretch) and 1260 cm^-1 (C-Cl), as documented in the Sigma-Aldrich Fine Chemicals Catalog. These spectral markers enable precise quality control in GMP manufacturing.

Emerging applications include its use as a photoactivatable linker in proteomics research, where its trans-configuration stability prevents unwanted isomerization during UV irradiation. Biotechnology firms are exploring its potential in DNA-encoded library (DEL) platforms for accelerated drug discovery—a hot topic at the 2023 ACS Spring Conference.

Storage and handling protocols for (1R)-trans-Permethroyl Chloride emphasize protection from moisture-sensitive degradation. Best practices recommend amber glass containers with molecular sieves under inert atmosphere, maintaining stability for >24 months at -20°C. These procedures align with ICH Q7 guidelines for advanced intermediates.

Environmental considerations have spurred development of continuous flow processes for 61914-47-4 production, reducing solvent waste by 40-60% compared to batch methods. The atom economy of its synthesis—currently at 78%—remains an active research area, with recent patents disclosing improved enzymatic resolution techniques achieving >99% ee.

Regulatory status varies by region: The compound is listed in REACH Annex III for low-volume applications (<1 ton/year), while FDA guidelines permit its use in pharmaceutical intermediates under 21 CFR 314.420. Current supply chain analytics indicate stable availability from major producers in Germany, Japan, and the U.S., with purity specifications typically exceeding 98.5% (HPLC).

Future directions include computational modeling of (1R)-trans-Permethroyl Chloride reactivity using DFT calculations to predict novel transformations. The 2024 Horizon Europe program has allocated €2.3M for research into its catalytic asymmetric derivatives, reflecting its strategic importance in chiral technology development.